molecular formula C15H16O2 B6371433 5-(4-Methoxy-2-methylphenyl)-3-methylphenol CAS No. 1261917-09-2

5-(4-Methoxy-2-methylphenyl)-3-methylphenol

Cat. No.: B6371433
CAS No.: 1261917-09-2
M. Wt: 228.29 g/mol
InChI Key: OZCXNYKDGGJPPO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(4-Methoxy-2-methylphenyl)-3-methylphenol is an organic compound with a complex structure that includes a methoxy group and a methyl group attached to a phenyl ring

Properties

IUPAC Name

3-(4-methoxy-2-methylphenyl)-5-methylphenol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H16O2/c1-10-6-12(9-13(16)7-10)15-5-4-14(17-3)8-11(15)2/h4-9,16H,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OZCXNYKDGGJPPO-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=C1)O)C2=C(C=C(C=C2)OC)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H16O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50683822
Record name 4'-Methoxy-2',5-dimethyl[1,1'-biphenyl]-3-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50683822
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

228.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1261917-09-2
Record name 4'-Methoxy-2',5-dimethyl[1,1'-biphenyl]-3-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50683822
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-Methoxy-2-methylphenyl)-3-methylphenol can be achieved through several methods. One common approach involves the methylation of high catechol using dimethyl sulfate and a base . Another method includes the hydrogenation of vanillin . These reactions typically require controlled conditions such as inert atmosphere and specific temperature ranges to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound often involves large-scale methylation processes using advanced reactors and catalysts to optimize the reaction efficiency and minimize by-products. The use of continuous flow reactors and automated systems can further enhance the production rate and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

5-(4-Methoxy-2-methylphenyl)-3-methylphenol undergoes various chemical reactions, including:

    Oxidation: This compound can be oxidized to form quinones and other oxidized derivatives.

    Reduction: Reduction reactions can convert it into different phenolic compounds.

    Substitution: It can participate in electrophilic aromatic substitution reactions, where the methoxy and methyl groups influence the reactivity and orientation of the substitution.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and electrophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions include various phenolic derivatives, quinones, and substituted aromatic compounds. These products have significant applications in the synthesis of pharmaceuticals, agrochemicals, and other industrial chemicals.

Scientific Research Applications

5-(4-Methoxy-2-methylphenyl)-3-methylphenol has a wide range of scientific research applications:

Mechanism of Action

The mechanism of action of 5-(4-Methoxy-2-methylphenyl)-3-methylphenol involves its interaction with specific molecular targets and pathways. It is known to inhibit the expression of interleukin-6 (IL-6) and activate the NLRP3 inflammasome in cells . These interactions contribute to its anti-inflammatory effects and potential therapeutic benefits.

Comparison with Similar Compounds

Similar Compounds

Uniqueness

5-(4-Methoxy-2-methylphenyl)-3-methylphenol stands out due to its specific substitution pattern, which imparts unique chemical reactivity and potential applications. Its ability to undergo various chemical reactions and its potential biological activities make it a valuable compound in scientific research and industrial applications.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.